Cas no 1343290-10-7 (6-(4-Bromo-2-chloro-phenoxy)-hexylamine)
6-(4-Bromo-2-chloro-phenoxy)-hexylamine Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-Bromo-2-chlorophenoxy)-hexylamine
- 6-(4-Bromo-2-chloro-phenoxy)-hexylamine
-
- Inchi: 1S/C12H17BrClNO/c13-10-5-6-12(11(14)9-10)16-8-4-2-1-3-7-15/h5-6,9H,1-4,7-8,15H2
- InChI Key: APKFOBOQPTUXPY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OCCCCCCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 182
- XLogP3: 4.2
- Topological Polar Surface Area: 35.2
6-(4-Bromo-2-chloro-phenoxy)-hexylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21638-1G |
6-(4-Bromo-2-chlorophenoxy)-hexylamine |
1343290-10-7 | >95% | 1g |
£1103.00 | 2025-02-08 |
6-(4-Bromo-2-chloro-phenoxy)-hexylamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 6-(4-Bromo-2-chloro-phenoxy)-hexylamine
Introduction to 6-(4-Bromo-2-chloro-phenoxy)-hexylamine (CAS No. 1343290-10-7)
6-(4-Bromo-2-chloro-phenoxy)-hexylamine, identified by its CAS number 1343290-10-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal research. The structural features of this molecule, particularly the presence of a 4-bromo-2-chloro-phenoxy group and a hexylamine moiety, contribute to its unique chemical properties and reactivity. These characteristics have positioned it as a valuable intermediate in the synthesis of various pharmacologically active agents.
The 4-bromo-2-chloro-phenoxy group is a halogenated aromatic ring that is commonly found in many bioactive molecules. This moiety is known for its ability to interact with biological targets, often enhancing the binding affinity and selectivity of drug candidates. The bromine and chlorine atoms in this group provide additional sites for chemical modification, allowing for the development of structurally diverse derivatives. Such modifications are crucial in optimizing the pharmacokinetic and pharmacodynamic properties of new drugs.
The hexylamine portion of the molecule introduces a longer aliphatic chain, which can influence the solubility, permeability, and metabolic stability of the compound. This feature is particularly important in drug design, as it can affect how the molecule behaves within the biological system. The combination of the aromatic ring and the aliphatic chain creates a balance between lipophilicity and hydrophilicity, which is often desirable in pharmaceutical candidates.
In recent years, there has been growing interest in exploring the potential applications of 6-(4-Bromo-2-chloro-phenoxy)-hexylamine in various therapeutic areas. One notable area of research has been its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By targeting kinases, it may be possible to develop treatments that modulate these pathways effectively.
Recent studies have demonstrated that derivatives of 6-(4-Bromo-2-chloro-phenoxy)-hexylamine can exhibit inhibitory activity against specific kinases. For instance, modifications to the 4-bromo-2-chloro-phenoxy group have shown promise in enhancing binding affinity to target proteins. These findings have prompted further investigation into the structure-activity relationships (SAR) of this compound class. Understanding these relationships is essential for designing more effective and selective kinase inhibitors.
Another area where 6-(4-Bromo-2-chloro-phenoxy)-hexylamine has shown promise is in the development of antimicrobial agents. The presence of both bromine and chlorine atoms makes this molecule a suitable candidate for synthesizing compounds with broad-spectrum antimicrobial activity. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent. By developing new antimicrobial agents based on this scaffold, researchers hope to address the growing challenge of resistant bacterial infections.
The synthesis of 6-(4-Bromo-2-chloro-phenoxy)-hexylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the phenoxy intermediate, followed by bromination and chlorination at specific positions on the aromatic ring. The introduction of the hexylamine group is then achieved through nucleophilic substitution or other coupling reactions. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.
In terms of analytical characterization, 6-(4-Bromo-2-chloro-phenoxy)-hexylamine is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence and arrangement of different functional groups, while MS helps determine the molecular weight and fragmentation patterns.
The pharmacological evaluation of 6-(4-Bromo-2-chloro-phenoxy)-hexylamine involves both in vitro and in vivo studies to assess its biological activity and potential therapeutic effects. In vitro assays are used to screen for activity against various biological targets, such as kinases or microbial enzymes. These studies help identify promising derivatives for further development. In vivo studies provide additional insights into how the compound behaves within an animal model, offering valuable data on its efficacy and safety profile.
One notable aspect of 6-(4-Bromo-2-chloro-phenoxy)-hexylamine is its versatility as a building block for more complex molecules. Researchers have utilized this scaffold to develop novel compounds with enhanced properties compared to existing drugs. For example, by incorporating additional functional groups or altering the length of the hexyl chain, it may be possible to improve solubility or reduce toxicity. Such modifications are critical steps in drug development aimed at maximizing therapeutic benefit while minimizing adverse effects.
The future prospects for 6-(4-Bromo-2-chloro-phenoxy)-hexylamine are promising, given its potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound may find utility in treating a wide range of diseases. Additionally, advances in synthetic chemistry may enable more efficient production methods, making it more accessible for industrial applications.
In conclusion, 6-(4-Bromo-2-chloro-phenoxy)-hexylamine (CAS No. 1343290-10-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing kinase inhibitors, antimicrobial agents, and other bioactive molecules. Ongoing studies continue to explore its applications and optimize its synthesis for greater efficiency and scalability.
1343290-10-7 (6-(4-Bromo-2-chloro-phenoxy)-hexylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)